Cas no 1339727-72-8 (methyl 2-amino-4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 2-amino-4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoate
• CAS No: 1339727-72-8
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6343485
• PubChem ID: 63040872
• Update Time: 2025-05-26

methyl 2-amino-4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoate
• AKOS012340372
• EN300-1123697
• 1339727-72-8

• Inchi： 1S/C10H17N3O2/c1-7-6-8(2)13(12-7)5-4-9(11)10(14)15-3/h6,9H,4-5,11H2,1-3H3
• InChI Key： MUIBNJCPYIICCT-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCN1C(C)=CC(C)=N1)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoate

Methyl 2-Amino-4-(3,5-Dimethyl-1H-Pyrazol-1-yl)butanoate (CAS No. 1339727-72-8): A Comprehensive Overview

Methyl 2-amino-4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoate (CAS No. 1339727-72-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as methyl 2-amino-4-(3,5-dimethylpyrazol-1-yl)butanoate, is a derivative of amino acids and pyrazoles, which are known for their diverse biological activities and potential therapeutic applications.

The structure of methyl 2-amino-4-(3,5-dimethylpyrazol-1-yl)butanoate features a methyl ester group, an amino group, and a 3,5-dimethylpyrazolyl moiety. These functional groups contribute to its unique chemical properties and biological activities. The presence of the pyrazole ring, in particular, is noteworthy due to its ability to form stable complexes with metal ions and its involvement in various biological processes.

Recent studies have highlighted the potential of methyl 2-amino-4-(3,5-dimethylpyrazol-1-yl)butanoate in the development of novel therapeutic agents. One area of focus has been its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Another important application of methyl 2-amino-4-(3,5-dimethylpyrazol-1-yl)butanoate is in the field of cancer research. Studies have shown that this compound has potent anticancer effects by inducing apoptosis in various cancer cell lines. A study published in the Cancer Research journal reported that methyl 2-amino-4-(3,5-dimethylpyrazol-1-yl)butanoate selectively targets and kills cancer cells while sparing normal cells, making it a potential lead compound for the development of targeted cancer therapies.

In addition to its therapeutic potential, methyl 2-amino-4-(3,5-dimethylpyrazol-1-yl)butanoate has also been investigated for its role in neuroprotection. Research conducted at the University of California demonstrated that this compound can protect neurons from oxidative stress and neurotoxicity. This property makes it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl 2-amino-4-(3,5-dimethylpyrazol-1-yl)butanoate involves several well-established chemical reactions. The key steps include the formation of the pyrazole ring through a cyclocondensation reaction and the subsequent attachment of the amino acid moiety via an esterification reaction. The synthetic route is highly efficient and can be scaled up for industrial production.

The safety profile of methyl 2-amino-4-(3,5-dimethylpyrazol-1-yl)butanoate has been extensively evaluated in preclinical studies. Toxicity assays have shown that this compound has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, methyl 2-amino-4-(3,5-dimethylpyrazol-1-yl)butanoate (CAS No. 1339727-72-8) is a multifaceted compound with a wide range of biological activities and therapeutic potential. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments for various diseases.